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This guide provides a comprehensive, question-and-answer-based approach to
troubleshooting common issues encountered in High-Performance Liquid Chromatography
(HPLC). Designed for researchers, scientists, and drug development professionals, this
resource offers in-depth explanations and actionable solutions to ensure the integrity and
reliability of your chromatographic analyses.

Section 1: Pressure Problems—The System'’s Vital
Signs

System pressure is a critical indicator of an HPLC's operational health. Deviations from the
normal operating pressure are often the first sign of a problem.[1]

Q1: My HPLC system pressure is unexpectedly high.
What are the likely causes and how can | fix it?

High backpressure is one of the most common issues in HPLC and can halt your analysis.[2]
It's typically caused by a blockage somewhere in the system.[1] The key to resolving this is to
systematically identify the location of the clog.
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Causality and Diagnosis:

Increased resistance to flow is the fundamental cause of high pressure. This resistance can
originate from precipitated sample components, buffer salts, or particulate matter from the
mobile phase or sample.[1]

Troubleshooting Workflow:

A logical, step-by-step approach is crucial to pinpointing the source of the blockage without
causing further issues.

Caption: Systematic workflow for diagnosing high HPLC system pressure.
Step-by-Step Protocol:

« |solate the Column: The first step is to disconnect the column from the injector. Run the
pump at your method's flow rate. If the pressure returns to normal (typically very low without
a column), the blockage is in the column or downstream.[3] If the high pressure persists, the
issue lies upstream (in the injector, connecting tubing, or pump).[3]

e Troubleshooting a Clogged Column:

o Backflush: If the column is the culprit, first try back-flushing it (reversing the flow direction)
to a waste container.[4] This can often dislodge particulates trapped on the inlet frit.

o Solvent Wash: If back-flushing doesn't work, flushing with a series of strong solvents is the
next step.

o Replace Inlet Frit: Particulates from the sample or mobile phase can clog the inlet frit of
the column.[1] Replacing this small, porous metal disc can often resolve high-pressure
issues.[1]

o Troubleshooting Upstream Blockages:

o Tubing: Systematically disconnect fittings, starting from the injector and moving towards
the pump, to identify the blocked piece of tubing.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.mastelf.com/hplc-pressure-problems-heres-how-to-diagnose-and-fix-them/
https://www.nacalai.com/global/cosmosil/pdf/Technical_Notes3.pdf
https://www.nacalai.com/global/cosmosil/pdf/Technical_Notes3.pdf
https://www.chromatographyonline.com/view/troubleshooting-basics-part-ii-pressure-problems
https://www.mastelf.com/hplc-pressure-problems-heres-how-to-diagnose-and-fix-them/
https://www.mastelf.com/hplc-pressure-problems-heres-how-to-diagnose-and-fix-them/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Injector: A blocked injector can be caused by precipitated sample. Follow the
manufacturer's instructions for cleaning the injector port and rotor seal.[3]

Prevention:
o Always filter your samples and mobile phases through a 0.45 pum or 0.22 pm filter.[1]
e Use a guard column to protect your analytical column from contaminants.[2][5]

o Ensure your mobile phase buffers are fully dissolved and will not precipitate when mixed with
the organic solvent.

Q2: My system pressure is lower than usual or
fluctuating erratically. What does this indicate?

Low or fluctuating pressure is often indicative of a leak or air in the system.[1][4]
Causality and Diagnosis:

A leak in the system will prevent the pump from reaching its set pressure. Air bubbles, being
compressible, will cause the pressure to fluctuate as they pass through the pump heads and
detector.[4]

Troubleshooting Steps:

o Check for Leaks: Visually inspect all fittings and connections for any signs of fluid. A small
leak may not be obvious, so look for salt deposits (from buffers) around fittings. Tighten any
loose fittings, but be careful not to over-tighten, which can damage them.

e Degas the Mobile Phase: Insufficiently degassed mobile phase is a common source of air
bubbles.[1][6] Ensure your online degasser is functioning correctly, or degas your solvents
manually via sonication or helium sparging.[6]

e Purge the Pump: Air can become trapped in the pump heads.[1][4] Follow your instrument's
purging procedure to flush the air out of the system.[4]

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.nacalai.com/global/cosmosil/pdf/Technical_Notes3.pdf
https://www.mastelf.com/hplc-pressure-problems-heres-how-to-diagnose-and-fix-them/
https://www.labtech.tn/wa_res/files/HPLC_-_11_HPLC_Problems_and_Solutions_You_Must_Know.pdf?t=a0320056_a00e_4119_86bc_cc13f37b1552
https://www.mastelf.com/why-your-hplc-peaks-look-bad-common-causes-and-how-to-fix-them/
https://www.mastelf.com/hplc-pressure-problems-heres-how-to-diagnose-and-fix-them/
https://www.chromatographyonline.com/view/troubleshooting-basics-part-ii-pressure-problems
https://www.chromatographyonline.com/view/troubleshooting-basics-part-ii-pressure-problems
https://www.mastelf.com/hplc-pressure-problems-heres-how-to-diagnose-and-fix-them/
https://uhplcs.com/how-to-troubleshoot-baseline-noise-in-hplc/
https://uhplcs.com/how-to-troubleshoot-baseline-noise-in-hplc/
https://www.mastelf.com/hplc-pressure-problems-heres-how-to-diagnose-and-fix-them/
https://www.chromatographyonline.com/view/troubleshooting-basics-part-ii-pressure-problems
https://www.chromatographyonline.com/view/troubleshooting-basics-part-ii-pressure-problems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

e Check Pump Seals and Check Valves: Worn pump seals can cause leaks and introduce air

into the system.[4][7] Faulty check valves can also lead to pressure fluctuations.[4] Regular

preventive maintenance, including replacing these components, can prevent such issues.

Symptom

Common Causes

Primary Solutions

High Pressure

Column/frit blockage, tubing
blockage, precipitated buffer.

[1](3]

Systematically isolate
components, backflush
column, replace frit, filter

samples/mobile phase.[1][4]

Low Pressure

Leak in the system, pump

malfunction, air in the pump.[1]

[4]

Inspect fittings, check for
sufficient mobile phase, purge

the pump.[4]

Fluctuating Pressure

Air bubbles in the
pump/detector, faulty check

valves, leaks.[4][7]

Degas mobile phase, purge
pump, replace check

valves/pump seals.[4][7]

Section 2: Chromatographic Peak Shape Problems

The shape of a chromatographic peak provides a wealth of information about the quality of the
separation and the condition of the system. Ideal peaks are symmetrical and sharp (Gaussian).
[8] Deviations from this ideal shape can compromise resolution and quantification.[8]

Q3: My peaks are tailing. What causes this and how can
| achieve better symmetry?

Peak tailing, where the back half of the peak is drawn out, is a common problem that can make
integration and quantification difficult.[5] It is often caused by secondary interactions between
the analyte and the stationary phase or by issues outside the column.

Causality and Diagnosis:

o Chemical Causes (Analyte-Specific Tailing): The most frequent cause is the interaction of
basic compounds with acidic residual silanol groups on the surface of silica-based columns.
[5] This secondary interaction mechanism slows the elution of a portion of the analyte
molecules, resulting in a tail.
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e Physical Causes (All Peaks Tailing): If all peaks in the chromatogram are tailing, the issue is
likely physical. This can include a void at the head of the column, a partially blocked frit, or
excessive extra-column volume (dead volume) in the tubing and connections.[9]

Caption: Decision tree for troubleshooting peak tailing.

Solutions for Peak Tailing:

Mobile Phase Optimization:

o Adjust pH: For basic analytes, lowering the mobile phase pH (typically to between 3 and 7)
can protonate the silanol groups, minimizing the unwanted secondary interactions.[5]

o Use Buffers: Employing a buffer in the mobile phase helps maintain a constant pH.[5]
e Column Selection:

o Use End-Capped Columns: Modern columns are often "end-capped,” a process that
chemically derivatizes most of the residual silanol groups, making them less accessible for
secondary interactions.[5]

e Reduce Column Overload: Injecting too much sample can saturate the stationary phase,
leading to peak distortion.[5] Try reducing the injection volume or sample concentration.[5]

e Minimize Dead Volume: Ensure all tubing is cut squarely and properly seated in its fittings to
avoid creating extra-column volume where peak broadening can occur.[9]

Q4: Why are my peaks splitting or appearing as
doublets?

Split peaks suggest that the analyte band is being distorted as it enters or travels through the
column.[5]

Common Causes and Solutions:

o Partially Blocked Column Frit: Contaminants can partially block the inlet frit, causing the
sample to be distributed unevenly onto the column packing.[9]
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o Solution: Replace the frit or backflush the column.

o Column Void: Over time, the packed bed of the column can settle, creating a void at the inlet.
[5][9] This causes the sample band to spread unevenly, leading to a split or shouldered peak.

o Solution: In this case, the column typically needs to be replaced.[9]

« Injection Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger
than the mobile phase, it can cause peak distortion.[9] The sample solvent essentially acts
as a small, strong mobile phase pulse, carrying the analyte improperly into the column.

o Solution: Whenever possible, dissolve the sample in the initial mobile phase.[9][10]

Q5: What are "ghost peaks" and how do | get rid of
them?

Ghost peaks are unexpected peaks that appear in a chromatogram, often during a blank or
gradient run.[5] They can originate from several sources, including the mobile phase, the
system itself, or carryover from a previous injection.[5][11]

Identifying the Source:

o Blank Injection: The first step is to inject a blank (mobile phase). If the ghost peak is still
present, its source is not the sample.[11][12]

o Gradient vs. Isocratic: Ghost peaks are more common in gradient elution. Contaminants that
are weakly retained in the initial, weaker mobile phase can accumulate on the column and
then elute as the organic solvent concentration increases.[11]

Common Sources and Remedies:
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Source of Ghost Peak

Cause

Solution

Mobile Phase

Impurities in solvents
(especially water),
contaminated buffer salts,
microbial growth.[5][13]

Use high-purity, HPLC-grade
solvents and fresh reagents.
Filter the mobile phase and

prepare it fresh daily.[5][13]

) Implement a robust needle
Carryover from a previous
o T ) o wash protocol. Flush the
System Contamination injection stuck in the injector or

column with a strong solvent
column.[11][14]

between runs.[13][15]

Use an autosampler with

o N cooling to prevent degradation.

Sample degradation, impurities

Sample ) ] Improve the sample
in the sample matrix.[11]

preparation/cleanup

procedure.[11]

Section 3: Retention Time and Baseline Issues

Consistent retention times and a stable baseline are fundamental for reliable peak identification
and quantification.

Q6: My retention times are drifting or shifting. What's
causing this variability?

Retention time (RT) is a critical parameter for analyte identification.[16] Shifts in RT can be
systematic (drift) or random (variable).[17]

Causality and Diagnosis:

To diagnose the problem, it's helpful to determine if the retention time of an unretained peak (to)
IS also shifting.[18]

¢ If to and analyte peaks both shift: The problem is likely related to a physical change in the
system, most commonly the flow rate.[18][19]
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e If to is stable but analyte peaks shift: The issue is likely chemical, related to the mobile phase
or the column.[18][19]

Common Causes of Retention Time Variability:

o Flow Rate Inconsistency: Leaks or air bubbles in the pump can cause the flow rate to be
inaccurate or variable, directly affecting retention times.[17][18]

o Solution: Address leaks and ensure the mobile phase is properly degassed.
e Mobile Phase Composition:

o Inaccurate Mixing: For online mixing systems, ensure the proportioning valves are working
correctly. For pre-mixed mobile phases, ensure accurate measurement. Even small
changes in solvent ratios can significantly alter retention.[17]

o Evaporation: The more volatile component of the mobile phase (usually the organic
solvent) can evaporate over time, leading to a gradual increase in retention times.[18]
Keep mobile phase reservoirs covered.

o pH changes: For ionizable compounds, even a small change in mobile phase pH can
cause a significant shift in retention time.[10] Ensure buffers are stable and correctly
prepared.

o Temperature Fluctuations: Column temperature affects mobile phase viscosity and the
kinetics of analyte-stationary phase interactions.[10][16] Inconsistent temperature control can
lead to drifting retention times.[10][17]

o Solution: Use a column oven to maintain a stable temperature.[7]

o Column Aging: Over its lifetime, a column's stationary phase can degrade or become
contaminated, leading to a gradual decrease in retention times.[17]

Q7: My baseline is noisy or drifting. How can | get a
stable baseline?
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A stable baseline is essential for achieving low detection limits. Baseline issues can be
classified as noise (short-term, random fluctuations) or drift (long-term, gradual change).[6][20]

Troubleshooting Baseline Noise:

e Pump Pulsations: Inconsistent flow from the pump can cause rhythmic baseline noise.[6]
This may indicate a need for pump maintenance (seals, check valves).

« Air Bubbles: Air passing through the detector cell will cause sharp spikes or general noise.[7]
[21] Ensure thorough degassing of the mobile phase.

o Contamination: A contaminated mobile phase or detector flow cell can lead to a noisy
baseline.[21]

o Solution: Use high-purity solvents and flush the detector cell with a strong, clean solvent
like methanol or isopropanol.[21]

Troubleshooting Baseline Drift:

o Column Equilibration: Insufficient column equilibration time, especially after a gradient run or
when changing mobile phases, is a common cause of drift.[7]

o Temperature Changes: As the laboratory temperature changes throughout the day, the
refractive index of the mobile phase can change, causing the baseline to drift, particularly
with UV detectors.[20] Using a column oven helps mitigate this.[20]

» Mobile Phase Issues: A slowly changing mobile phase composition (due to improper mixing
or evaporation) or contamination can cause a steady drift.[20][21]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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